Cas no 181695-82-9 (5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-)
181695-82-9 structure
Product Name:5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
CAS No:181695-82-9
MF:C16H12N2O5S
MW:344.341882705688
CID:1372928
PubChem ID:19608686
Update Time:2025-04-20
5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl-
- 3-phenyl-4-(4-sulfamoylphenyl)-1,2-oxazole-5-carboxylic acid
- 3-Phenyl-4-(4-sulfamoylphenyl)isoxazole-5-carboxylic acid
- 4-(4-(Aminosulfonyl)phenyl)-3-phenyl-5-isoxazolecarboxylic acid
- UB88KM8FLZ
- DTXSID90599039
- 181695-82-9
- UNII-UB88KM8FLZ
- SCHEMBL4893458
- Valdecoxib metabolite M4
- 5-Isoxazolecarboxylic acid, 4-(4-(aminosulfonyl)phenyl)-3-phenyl-
-
- Inchi: 1S/C16H12N2O5S/c17-24(21,22)12-8-6-10(7-9-12)13-14(11-4-2-1-3-5-11)18-23-15(13)16(19)20/h1-9H,(H,19,20)(H2,17,21,22)
- InChI Key: AEAVMNLZENBJSN-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)C1=C(C(=O)O)ON=C1C1C=CC=CC=1)(N)(=O)=O
Computed Properties
- Exact Mass: 344.04676
- Monoisotopic Mass: 344.04669266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 547
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 123.49
5-Isoxazolecarboxylic acid, 4-[4-(aminosulfonyl)phenyl]-3-phenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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